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Introduction

ZZW-115 is a potent and specific small molecule inhibitor of Nuclear Protein 1 (NUPR1), a
stress-inducible protein implicated in a multitude of cellular processes, particularly in the
context of cancer biology.[1][2] NUPR1, also known as p8, is an intrinsically disordered protein
that is overexpressed in various cancers and plays a crucial role in cellular stress responses,
including the unfolded protein response (UPR), oxidative stress, and DNA damage repair.[3][4]
[5] By targeting NUPR1, ZZW-115 provides a powerful chemical tool to dissect the intricate
signaling networks that govern cellular adaptation to stress and to explore novel therapeutic
strategies against diseases characterized by aberrant stress responses, such as cancer.

These application notes provide a comprehensive overview of ZZW-115, including its
mechanism of action, quantitative data on its activity, and detailed protocols for its use in
investigating cellular stress pathways.

Mechanism of Action
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ZZW-115 exerts its biological effects primarily through the direct inhibition of NUPR1.[6][7] It
binds to NUPR1, preventing its nuclear translocation and subsequent interaction with

downstream effector molecules.[3][8] This disruption of NUPR1 function leads to a cascade of

cellular events, including:

in cancer cells.[9][10][11]

Induction of Cell Death: ZZW-115 has been shown to induce both apoptosis and necroptosis

e Mitochondrial Dysfunction: The compound triggers mitochondrial stress, leading to a

decrease in ATP production and an increase in reactive oxygen species (ROS).[11]

o Impairment of DNA Damage Response: By inhibiting NUPR1, ZZW-115 can sensitize cancer

cells to genotoxic agents.[3][5]

o Modulation of the Unfolded Protein Response (UPR): NUPRL1 is known to interact with key

components of the UPR, and ZZW-115 can be used to probe this interaction.

Data Presentation

Quantitative Data for ZZW-115

Parameter Cell Line Value Reference
MiaPaCa-2

IC50 . 2.90 pM [1]
(Pancreatic)

Resistant(+)

) 20.7 uM [1]

MiaPaCa-2

ANOR (Pancreatic) 0.84 uM [10]

HN14 (Pancreatic) 4.93 pM [10]

HepG2
0.42 uM [12]

(Hepatocellular)

Sa0Ss-2
7.75 uM [12]

(Osteosarcoma)

In Vivo Efficacy MiaPaCa-2 Xenograft  0.5-5 mg/kg/day [11]
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Signaling Pathways and Experimental Workflows
ZZW-115 Mechanism of Action
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ZZ\W-115 Mechanism of Action
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Workflow for ZZW-115 Cytotoxicity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Mechanisms of induced resistance to the antitumoral agent ZZW-115 in pancreas ductal
adenocarcinoma - PMC [pmc.ncbi.nim.nih.gov]

e 2. researchgate.net [researchgate.net]

e 3. ZZW-115-dependent inhibition of NUPR1 nuclear translocation sensitizes cancer cells to
genotoxic agents - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10824357/docs?utm_src=pdf-body-img#zzw-115-a-versatile-tool-for-investigating-cellular-stress-pathways
https://www.benchchem.com/product/b10824357?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12297348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12297348/
https://www.researchgate.net/publication/394035541_Mechanisms_of_induced_resistance_to_the_antitumoral_agent_ZZW-115_in_pancreas_ductal_adenocarcinoma
https://pmc.ncbi.nlm.nih.gov/articles/PMC7526551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7526551/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4. researchgate.net [researchgate.net]

5. NUPRL1 contributes to radiation resistance by maintaining ROS homeostasis via AhR/CYP
signal axis in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

e 6. researchgate.net [researchgate.net]

o 7. Development of an efficient NUPR1 inhibitor with anticancer activity - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 8. researchgate.net [researchgate.net]
e 9. researchgate.net [researchgate.net]

¢ 10. Targeting the Stress-Induced Protein NUPR1 to Treat Pancreatic Adenocarcinoma |
MDPI [mdpi.com]

e 11. Ligand-based design identifies a potent NUPRL1 inhibitor exerting anticancer activity via
necroptosis - PMC [pmc.ncbi.nim.nih.gov]

e 12. medchemexpress.com [medchemexpress.com]

o To cite this document: BenchChem. [ZZW-115: A Versatile Tool for Investigating Cellular
Stress Pathways]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10824357/docs#zzw-115-a-versatile-tool-for-
investigating-cellular-stress-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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